Cas no 83875-92-7 (Phenol,2,4,5-tris(1,1-dimethylethyl)-)

• Product Name: Phenol,2,4,5-tris(1,1-dimethylethyl)-
• CAS No: 83875-92-7
• MF: C₁₈H₃₀O
• MW: 262.430205821991
• CID: 724029
• PubChem ID: 3019433
• Update Time: 2025-04-19

Phenol,2,4,5-tris(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4,5-tris(1,1-dimethylethyl)-
• 2,4,5-tri-tert-butylphenol
• 2,4,5-tritert-butylphenol
• SF5M7L4V2R
• 83875-92-7
• 2,4,5-Tris(1,1-dimethylethyl)phenol
• SCHEMBL7647492
• DTXSID80232766
• Phenol, 2,4,5-tris(1,1-dimethylethyl)-
• NS00038343
• EINECS 281-151-1

• Inchi： 1S/C18H30O/c1-16(2,3)12-10-14(18(7,8)9)15(19)11-13(12)17(4,5)6/h10-11,19H,1-9H3
• InChI Key： XRXSBCHCLGSTHW-UHFFFAOYSA-N
• SMILES： OC1=CC(=C(C=C1C(C)(C)C)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 262.229665576g/mol
• Monoisotopic Mass: 262.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes